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Compound of Interest

Compound Name: SR-302

Cat. No.: B15569252 Get Quote

Technical Support Center: Tazbentetol
Important Notice: Information for the compound "tazbentetol" could not be located. The

following data is provided for tazobactam, a compound with a similar name, assuming a

possible typographical error. Tazobactam is a β-lactamase inhibitor commonly used in

combination with β-lactam antibiotics.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the solubility and stability of tazobactam

in experimental buffers.

Q1: What is the solubility of tazobactam in common laboratory buffers?

A1: The sodium salt of tazobactam is generally soluble in aqueous solutions. Specific solubility

data is available for Phosphate Buffered Saline (PBS) at pH 7.2, where its solubility is

approximately 10 mg/mL[1]. It is also described as being very soluble in water[2]. For other

buffers like citrate and TRIS, specific quantitative solubility data is not readily available. It is

recommended to perform preliminary solubility tests for your specific buffer system and

concentration.

Q2: How does pH affect the stability of tazobactam in aqueous solutions?
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A2: Like many β-lactam compounds, tazobactam's stability is pH-dependent. Generally, β-

lactam antibiotics are most stable in solutions with a pH between 6 and 7. Acidic or alkaline

conditions can lead to the hydrolysis of the β-lactam ring, resulting in inactivation. One study

noted that in solutions of piperacillin/tazobactam diluted with 0.9% NaCl, the pH can change by

more than one unit after 24 hours, which could affect stability[3]. The use of a citrate-buffered

saline at pH 7.0 has been shown to significantly improve the stability of piperacillin/tazobactam

solutions[4][5].

Q3: What is the stability of tazobactam at different temperatures?

A3: Tazobactam is more stable at lower temperatures. Aqueous solutions are generally

recommended for short-term storage. For instance, it is suggested not to store aqueous

solutions of tazobactam for more than one day. When combined with piperacillin, solutions are

stable for longer periods under refrigeration (2-8°C) compared to room temperature.

Q4: Can I freeze solutions of tazobactam?

A4: While specific data on freezing tazobactam solutions alone is limited, studies on

piperacillin/tazobactam mixtures indicate that they can be stable after being frozen. However,

the stability upon freezing and thawing can depend on the specific buffer and concentration. It

is crucial to validate the stability of your specific solution after a freeze-thaw cycle.

Troubleshooting Guide
This guide provides solutions to common problems encountered during experiments with

tazobactam.

Q1: My tazobactam solution appears cloudy or has precipitated. What should I do?

A1:

Check the concentration: You may have exceeded the solubility limit of tazobactam in your

specific buffer. Try preparing a more dilute solution.

Verify the pH: The pH of your buffer might be outside the optimal range for tazobactam

solubility and stability. Measure the pH and adjust if necessary to a neutral range (pH 6-7).
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Buffer compatibility: Although tazobactam is soluble in many aqueous buffers, high

concentrations of certain salts could potentially lead to precipitation. Consider using a

different buffer system.

Temperature: If you are dissolving tazobactam in a cold buffer, warming it slightly may

improve solubility. However, be mindful of potential degradation at higher temperatures.

Q2: I am seeing a loss of tazobactam activity in my experiments. What could be the cause?

A2:

Degradation due to pH: As mentioned, tazobactam is susceptible to hydrolysis at acidic or

basic pH. Ensure your experimental buffer is within the optimal pH range of 6-7.

Temperature-induced degradation: Prolonged storage at room temperature or elevated

temperatures can lead to the degradation of tazobactam. Prepare fresh solutions for your

experiments or store them appropriately at 2-8°C for short periods.

Presence of degrading enzymes: If your experimental system contains β-lactamases that are

not inhibited by tazobactam, you may observe a loss of activity.

Incompatible reagents: Certain chemical reagents in your experiment might be reacting with

and inactivating tazobactam. Review all components of your experimental setup for potential

incompatibilities.

Q3: How can I monitor the stability of tazobactam in my buffer?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most

reliable way to monitor the concentration of tazobactam over time. This allows you to quantify

the amount of intact tazobactam and observe the appearance of any degradation products.

Data on Stability of Piperacillin/Tazobactam
The following table summarizes stability data for the combination of piperacillin and tazobactam

in common intravenous solutions.
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Concentration
(Piperacillin/Ta
zobactam)

Diluent
Storage
Condition

Duration of
Stability

Reference

12 g/1.5 g in 240

mL
0.9% NaCl

7 days at 2-8°C

followed by 24h

below 32°C

8 days

Not specified
5% Dextrose &

0.9% NaCl
25°C 2 days

Not specified
5% Dextrose &

0.9% NaCl
5°C 28 days

25 mg/mL & 90

mg/mL

0.3% Citrate-

buffered saline

pH 7.0

13 days at 2-8°C

followed by 24h

at 32°C

14 days

125/15.62

mg/mL

0.9% NaCl or

D5W

Room

temperature
48 hours

66.67/8.33

mg/mL
D5W 37°C 24 hours

Experimental Protocol: Determining the Stability of
Tazobactam in an Experimental Buffer
This protocol outlines a general method for assessing the stability of tazobactam in a specific

buffer using HPLC.

1. Materials:

Tazobactam sodium salt

Experimental buffer of interest (e.g., PBS, citrate, TRIS)

HPLC system with a suitable detector (e.g., UV) and a C18 column

pH meter
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Incubators or water baths set to desired temperatures

Volumetric flasks and pipettes

HPLC-grade solvents (e.g., acetonitrile, water)

2. Procedure:

Preparation of Tazobactam Stock Solution: Accurately weigh a known amount of tazobactam

sodium salt and dissolve it in the experimental buffer to prepare a stock solution of known

concentration.

Preparation of Stability Samples: Dilute the stock solution with the experimental buffer to the

final desired concentration for the stability study. Prepare multiple aliquots in separate,

sealed containers.

Initial Analysis (Time Zero): Immediately after preparation, analyze an aliquot of the stability

sample by HPLC to determine the initial concentration of tazobactam. This will serve as the

100% reference point.

Storage: Place the remaining aliquots at the desired storage conditions (e.g., 4°C, 25°C,

37°C). Protect the samples from light if tazobactam is known to be light-sensitive.

Sampling and Analysis at Different Time Points: At predetermined time intervals (e.g., 0, 2, 4,

8, 12, 24 hours), remove an aliquot from each storage condition and analyze it by HPLC.

Data Analysis: Calculate the percentage of the initial tazobactam concentration remaining at

each time point. A common criterion for stability is the retention of at least 90% of the initial

concentration.

3. HPLC Method:

A validated stability-indicating HPLC method should be used. This typically involves a C18

column and a mobile phase consisting of a mixture of an aqueous buffer and an organic

solvent like acetonitrile. The detection wavelength is usually set in the UV range. The method

should be able to separate the intact tazobactam from its potential degradation products.
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Mechanism of Action of Tazobactam
The primary mechanism of action of tazobactam is the inhibition of bacterial β-lactamase

enzymes. These enzymes are produced by some bacteria and are responsible for resistance to

β-lactam antibiotics like penicillins and cephalosporins. By inhibiting these enzymes,

tazobactam protects the antibiotic from degradation, allowing it to exert its bactericidal effect.
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Mechanism of Tazobactam Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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